Cas no 1256805-99-8 (2-Ethynyl-3-methoxypyridine)

2-Ethynyl-3-methoxypyridine structure
2-Ethynyl-3-methoxypyridine structure
Product Name:2-Ethynyl-3-methoxypyridine
CAS No:1256805-99-8
MF:C8H7NO
MW:133.147281885147
MDL:MFCD18256372
CID:1089929
PubChem ID:57357439
Update Time:2025-07-30

2-Ethynyl-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Ethynyl-3-methoxypyridine
    • DTXSID40723680
    • MFCD18256372
    • A1-01962
    • AKOS022173453
    • AS-60239
    • EN300-1699678
    • 1256805-99-8
    • Pyridine, 2-ethynyl-3-methoxy-
    • CS-0059692
    • A10754
    • MDL: MFCD18256372
    • Inchi: 1S/C8H7NO/c1-3-7-8(10-2)5-4-6-9-7/h1,4-6H,2H3
    • InChI Key: QXMSDSFEQQXTFQ-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C#C)=NC=CC=1

Computed Properties

  • Exact Mass: 133.052763847g/mol
  • Monoisotopic Mass: 133.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 22.1Ų

2-Ethynyl-3-methoxypyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E200961-100mg
2-Ethynyl-3-methoxypyridine
1256805-99-8
100mg
$ 185.00 2022-06-05
TRC
E200961-500mg
2-Ethynyl-3-methoxypyridine
1256805-99-8
500mg
$ 705.00 2022-06-05
TRC
E200961-1g
2-Ethynyl-3-methoxypyridine
1256805-99-8
1g
$ 1090.00 2022-06-05
Alichem
A029193832-1g
2-Ethynyl-3-methoxypyridine
1256805-99-8 97%
1g
$562.32 2023-09-03
Chemenu
CM175387-1g
2-ethynyl-3-methoxypyridine
1256805-99-8 97%
1g
$660 2021-08-05
Chemenu
CM175387-1g
2-ethynyl-3-methoxypyridine
1256805-99-8 97%
1g
$883 2022-06-13
eNovation Chemicals LLC
D549175-1g
2-ethynyl-3-methoxypyridine
1256805-99-8 95%
1g
$825 2024-05-24
eNovation Chemicals LLC
Y0992549-1g
2-ethynyl-3-methoxypyridine
1256805-99-8 95%
1g
$600 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1130332-100mg
2-Ethynyl-3-methoxypyridine
1256805-99-8 97%
100mg
¥278.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1130332-250mg
2-Ethynyl-3-methoxypyridine
1256805-99-8 97%
250mg
¥474.00 2024-08-09
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.